Azane;2-ethoxycarbonylbenzenesulfonic acid
Description
Azane;2-ethoxycarbonylbenzenesulfonic acid is a useful research compound. Its molecular formula is C9H13NO5S and its molecular weight is 247.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality Azane;2-ethoxycarbonylbenzenesulfonic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Azane;2-ethoxycarbonylbenzenesulfonic acid including the price, delivery time, and more detailed information at info@benchchem.com.
Detailed Synthesis Method
Design of the Synthesis Pathway
The synthesis pathway for Azane;2-ethoxycarbonylbenzenesulfonic acid involves the reaction of aniline with ethyl chloroformate to form N-ethoxycarbonyl aniline, which is then reacted with benzenesulfonyl chloride to form 2-ethoxycarbonylbenzenesulfonamide. This intermediate is then hydrolyzed to form the final product, Azane;2-ethoxycarbonylbenzenesulfonic acid.
Starting Materials
Aniline, Ethyl chloroformate, Benzenesulfonyl chloride, Sodium hydroxide, Wate
Reaction
Step 1: Aniline is reacted with ethyl chloroformate in the presence of a base such as sodium hydroxide to form N-ethoxycarbonyl aniline., Step 2: N-ethoxycarbonyl aniline is then reacted with benzenesulfonyl chloride in the presence of a base to form 2-ethoxycarbonylbenzenesulfonamide., Step 3: The intermediate 2-ethoxycarbonylbenzenesulfonamide is then hydrolyzed with sodium hydroxide and water to form the final product, Azane;2-ethoxycarbonylbenzenesulfonic acid.
properties
IUPAC Name |
azane;2-ethoxycarbonylbenzenesulfonic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10O5S.H3N/c1-2-14-9(10)7-5-3-4-6-8(7)15(11,12)13;/h3-6H,2H2,1H3,(H,11,12,13);1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PIEVLKQFOVFAFR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=CC=C1S(=O)(=O)O.N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13NO5S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Azane;2-ethoxycarbonylbenzenesulfonic acid | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5-(Benzyloxy)-3-[(benzyloxy)carbonyl]-3-hydroxy-5-oxopentanoic acid](/img/structure/B7778861.png)
![1-[(1-Phenyl-1H-pyrrol-2-yl)methyl]-1H-1,2,3-benzotriazole](/img/structure/B7778915.png)
![N-[2-(1H-1,2,3-Benzotriazol-1-yl)-1-(thiophen-3-yl)but-3-en-1-yl]aniline](/img/structure/B7778963.png)